Ancistrolikokine B
Overview
Description
Ancistrolikokine B is a natural product found in Ancistrocladus and Ancistrocladus likoko with data available.
Scientific Research Applications
Antimalarial Properties
Ancistrolikokine B, along with similar alkaloids like ancistrolikokines A-C, has shown good to moderate antimalarial activities. These compounds were evaluated in vitro against Plasmodium falciparum strains, suggesting their potential as antimalarial agents (Bringmann et al., 2000).
Activity Against Parasitic Diseases
A broader range of naphthylisoquinoline alkaloids, including ancistrolikokine B and its variants, has been found to exhibit moderate activities against Leishmania donovani, Trypanosoma cruzi, and Trypanosoma brucei rhodesiense. This indicates their potential effectiveness in treating parasitic diseases (Bringmann et al., 2003).
Potential Anticancer Properties
Ancistrolikokine E3, a related compound, demonstrated potent preferential cytotoxicity against PANC-1 human pancreatic cancer cells under nutrient-deprived conditions. This suggests that ancistrolikokine B and its derivatives might have applications in cancer research, particularly in the context of the antiausterity strategy in anticancer drug development (Awale et al., 2018).
Cytotoxic Activities Against Human Leukemia Cells
Further research into naphthylisoquinoline alkaloids from Ancistrocladus likoko, including ancistrolikokine B, revealed moderate to strong cytotoxic activities against both drug-sensitive and multidrug-resistant human leukemia cells. This suggests their potential as therapeutic agents in the treatment of leukemia (Fayez et al., 2018).
properties
CAS RN |
297749-37-2 |
|---|---|
Product Name |
Ancistrolikokine B |
Molecular Formula |
C24H27NO4 |
Molecular Weight |
393.5 g/mol |
IUPAC Name |
(1S,3R)-5-(5-hydroxy-4-methoxy-7-methylnaphthalen-1-yl)-8-methoxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol |
InChI |
InChI=1S/C24H27NO4/c1-12-8-16-15(6-7-20(28-4)24(16)18(26)9-12)23-17-10-13(2)25-14(3)22(17)21(29-5)11-19(23)27/h6-9,11,13-14,25-27H,10H2,1-5H3/t13-,14+/m1/s1 |
InChI Key |
AFHOBLZGERHVHS-KGLIPLIRSA-N |
Isomeric SMILES |
C[C@@H]1CC2=C(C(=CC(=C2[C@@H](N1)C)OC)O)C3=C4C=C(C=C(C4=C(C=C3)OC)O)C |
SMILES |
CC1CC2=C(C(=CC(=C2C(N1)C)OC)O)C3=C4C=C(C=C(C4=C(C=C3)OC)O)C |
Canonical SMILES |
CC1CC2=C(C(=CC(=C2C(N1)C)OC)O)C3=C4C=C(C=C(C4=C(C=C3)OC)O)C |
synonyms |
Ancistrolikokine B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S,3S)-2,3-dihydroxy-3-[(3S,5S)-2-hydroxy-2,3-dimethyl-7-oxo-1,4-oxazepan-5-yl]-N-{(1S)-1-[(3S)-8-hydroxy-1-oxo-3,4-dihydro-1H-isochromen-3-yl]-3-methylbutyl}propanamide](/img/structure/B1248702.png)
![6-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-5,6-dihydro-4H-1-benzothiophen-7-one](/img/structure/B1248709.png)
![{[(4-{[2-(4-Aminocyclohexyl)-9-ethyl-9H-purin-6-YL]amino}phenyl)(hydroxy)phosphoryl]methyl}phosphonic acid](/img/structure/B1248715.png)
